Cas no 92176-85-7 (1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)-)
92176-85-7 structure
Product Name:1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)-
CAS No:92176-85-7
MF:C16H8Cl2O3
MW:319.138922691345
CID:743237
PubChem ID:13765579
Update Time:2025-04-19
1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)-
- 5-(4-ethynylphenoxy)benzene-1,3-dicarbonyl chloride
- SCHEMBL5000739
- 5-(4-Ethynylphenoxy)benzene-1,3-dicarbonyl dichloride
- 92176-85-7
- DTXSID80548859
-
- Inchi: 1S/C16H8Cl2O3/c1-2-10-3-5-13(6-4-10)21-14-8-11(15(17)19)7-12(9-14)16(18)20/h1,3-9H
- InChI Key: ZLXNNWJYUZEWSC-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(=O)Cl)C=C(C=1)OC1C=CC(C#C)=CC=1)=O
Computed Properties
- Exact Mass: 317.9850495g/mol
- Monoisotopic Mass: 317.9850495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 43.4Ų
1,3-Benzenedicarbonyl dichloride, 5-(4-ethynylphenoxy)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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